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Compound of Interest

Compound Name: 2-Benzimidazolylurea

CAS No.: 24370-25-0

Cat. No.: B1214822

Get Quote

Introduction
2-Benzimidazolylurea is a heterocyclic compound that integrates the benzimidazole scaffold

with a urea functional group. The benzimidazole core is a prominent structural motif in a

plethora of pharmacologically active molecules, bestowing upon them a wide range of

biological activities. The urea moiety, also prevalent in medicinal chemistry, is known to engage

in hydrogen bonding interactions with biological targets. Consequently, the structural

elucidation of 2-Benzimidazolylurea is of paramount importance for researchers in drug

discovery and materials science. This guide provides a comprehensive analysis of the

spectroscopic data essential for the unequivocal identification and characterization of this

compound.

Molecular Structure of 2-Benzimidazolylurea
The structural formula of 2-Benzimidazolylurea is C₈H₈N₄O, with a molecular weight of

176.1753 g/mol .[1] The molecule consists of a benzimidazole ring system where the 2-position

is substituted with a urea group.

Caption: Molecular structure of 2-Benzimidazolylurea.
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Mass Spectrometry
Mass spectrometry is a fundamental technique for determining the molecular weight and

elemental composition of a compound. For 2-Benzimidazolylurea, electron ionization (EI)

mass spectrometry provides valuable structural information through its characteristic

fragmentation pattern.

Electron Ionization Mass Spectrum Data
The mass spectrum of 2-Benzimidazolylurea is characterized by a prominent molecular ion

peak (M⁺) and several key fragment ions.

m/z Proposed Fragment Ion

176 [C₈H₈N₄O]⁺ (Molecular Ion)

133 [C₇H₅N₂O]⁺

118 [C₇H₆N₂]⁺

91 [C₆H₅N]⁺

Data sourced from NIST WebBook.[1]

Fragmentation Pathway
The fragmentation of 2-Benzimidazolylurea under EI conditions can be rationalized as

follows:
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Proposed EI-MS Fragmentation Pathway

[C₈H₈N₄O]⁺˙
m/z = 176

[C₇H₅N₂O]⁺
m/z = 133

- HNCO

[C₇H₆N₂]⁺˙
m/z = 118

- H₂NCO

[C₆H₅N]⁺˙
m/z = 91

- HCN

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of 2-Benzimidazolylurea in EI-MS.

Experimental Protocol: Mass Spectrometry
Sample Preparation: A dilute solution of 2-Benzimidazolylurea is prepared in a volatile

organic solvent such as methanol or acetonitrile.

Instrumentation: An electron ionization mass spectrometer is used.

Analysis: The sample is introduced into the ion source, where it is vaporized and bombarded

with a beam of electrons (typically 70 eV). The resulting ions are then separated by their

mass-to-charge ratio and detected.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful tool for identifying the functional groups present in a

molecule. The IR spectrum of 2-Benzimidazolylurea is expected to show characteristic

absorption bands for the N-H, C=O, C=N, and C=C bonds.

Predicted Infrared Spectral Data
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

3400-3200 N-H stretch Amine (NH₂) and Amide (N-H)

3100-3000 C-H stretch Aromatic C-H

1700-1660 C=O stretch Urea (Amide I)

1620-1580 N-H bend Amine/Amide (Amide II)

1550-1450 C=C and C=N stretch Aromatic and Imidazole Rings

1300-1200 C-N stretch Aromatic Amine

800-700 C-H bend Aromatic C-H (out-of-plane)

Experimental Protocol: Infrared Spectroscopy
Sample Preparation: The solid sample of 2-Benzimidazolylurea is finely ground and mixed

with potassium bromide (KBr) to form a pellet. Alternatively, a mull can be prepared using

Nujol.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

Analysis: A background spectrum of the KBr pellet or Nujol is recorded. The sample is then

placed in the beam path, and the spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of the atoms within a molecule.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-Benzimidazolylurea is predicted to show signals corresponding to

the aromatic protons of the benzimidazole ring and the protons of the urea group.

Predicted ¹H NMR Data (in DMSO-d₆)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~11.5 Singlet (broad) 1H Benzimidazole N-H

~8.5 Singlet (broad) 1H Urea N-H

7.3-7.1 Multiplet 4H Aromatic C-H

~6.5 Singlet (broad) 2H Urea NH₂

The broadness of the N-H signals is due to quadrupole broadening and potential hydrogen

exchange.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆)
Chemical Shift (δ, ppm) Assignment

~155 Urea C=O

~148 Benzimidazole C2

~140, ~132 Benzimidazole C3a/C7a

~122, ~115 Benzimidazole C4/C7, C5/C6

The exact chemical shifts of the benzimidazole carbons can be influenced by tautomerism.[2]

[3]

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Approximately 5-10 mg of 2-Benzimidazolylurea is dissolved in a

deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
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Analysis: ¹H and ¹³C NMR spectra are acquired. Two-dimensional NMR experiments, such

as COSY and HSQC, can be performed to aid in the complete assignment of the signals.

Conclusion
The comprehensive spectroscopic analysis, encompassing mass spectrometry, IR

spectroscopy, and NMR spectroscopy, provides a robust framework for the structural

confirmation of 2-Benzimidazolylurea. The data and interpretations presented in this guide are

intended to serve as a valuable resource for researchers engaged in the synthesis,

characterization, and application of this and related benzimidazole derivatives. The provided

protocols offer a standardized approach to obtaining high-quality spectroscopic data, ensuring

the integrity and reproducibility of scientific findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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